Cas no 1261984-43-3 ([1,1'-Biphenyl]-3-ol, 3'-chloro-5'-fluoro-5-(trifluoromethoxy)-)
[1,1'-Biphenyl]-3-ol, 3'-chloro-5'-fluoro-5-(trifluoromethoxy)- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-3-ol, 3'-chloro-5'-fluoro-5-(trifluoromethoxy)-
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- MDL: MFCD18316342
- Inchi: 1S/C13H7ClF4O2/c14-9-1-7(2-10(15)5-9)8-3-11(19)6-12(4-8)20-13(16,17)18/h1-6,19H
- InChI Key: YBBZYJNZVZEMRY-UHFFFAOYSA-N
- SMILES: C1(C2=CC(F)=CC(Cl)=C2)=CC(OC(F)(F)F)=CC(O)=C1
[1,1'-Biphenyl]-3-ol, 3'-chloro-5'-fluoro-5-(trifluoromethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB322550-5 g |
5-(3-Chloro-5-fluorophenyl)-3-trifluoromethoxyphenol, 95%; . |
1261984-43-3 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB322550-5g |
5-(3-Chloro-5-fluorophenyl)-3-trifluoromethoxyphenol, 95%; . |
1261984-43-3 | 95% | 5g |
€1159.00 | 2025-04-21 |
[1,1'-Biphenyl]-3-ol, 3'-chloro-5'-fluoro-5-(trifluoromethoxy)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on [1,1'-Biphenyl]-3-ol, 3'-chloro-5'-fluoro-5-(trifluoromethoxy)-
Recent Advances in the Study of [1,1'-Biphenyl]-3-ol, 3'-chloro-5'-fluoro-5-(trifluoromethoxy)- (CAS: 1261984-43-3)
The compound [1,1'-Biphenyl]-3-ol, 3'-chloro-5'-fluoro-5-(trifluoromethoxy)-, with the CAS number 1261984-43-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique biphenyl core and multiple halogen substituents, exhibits promising pharmacological properties, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and potential applications in drug discovery.
One of the key areas of research involves the synthesis and structural characterization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a palladium-catalyzed cross-coupling reaction to construct the biphenyl scaffold, followed by selective halogenation and functionalization. This approach not only enhances the scalability of the production process but also provides a platform for further structural modifications to optimize biological activity.
In terms of pharmacological applications, recent investigations have explored the compound's potential as a modulator of specific biological targets. For instance, a preclinical study demonstrated its efficacy as a selective inhibitor of a kinase implicated in inflammatory diseases. The compound's trifluoromethoxy group was found to play a critical role in binding affinity and selectivity, as revealed by X-ray crystallography and molecular docking studies. These findings suggest that [1,1'-Biphenyl]-3-ol, 3'-chloro-5'-fluoro-5-(trifluoromethoxy)- could serve as a lead compound for the development of anti-inflammatory drugs.
Another significant advancement is the exploration of this compound's pharmacokinetic properties. A recent pharmacokinetic study highlighted its favorable metabolic stability and oral bioavailability in animal models. The presence of the chloro and fluoro substituents was shown to enhance metabolic resistance, while the trifluoromethoxy group contributed to improved membrane permeability. These attributes make the compound a promising candidate for further development as an orally administered therapeutic agent.
Despite these promising findings, challenges remain in the optimization of this compound for clinical use. Issues such as potential off-target effects and the need for further toxicity studies are currently being addressed in ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into viable drug candidates.
In conclusion, [1,1'-Biphenyl]-3-ol, 3'-chloro-5'-fluoro-5-(trifluoromethoxy)- (CAS: 1261984-43-3) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Recent advancements in its synthesis, target modulation, and pharmacokinetic profiling underscore its value as a lead compound. Future research will likely focus on further optimizing its properties and expanding its therapeutic applications, paving the way for new treatments in areas such as inflammation, oncology, and central nervous system disorders.
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